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Compound of Interest

Compound Name: Ethyl hydrogen glutarate

Cat. No.: B086017 Get Quote

Literature Review: 5-Ethoxy-5-oxopentanoic
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the available scientific literature on 5-

ethoxy-5-oxopentanoic acid. Due to the limited volume of research focused specifically on this

molecule, this document also encompasses information on its key derivatives, which are more

extensively studied and utilized in various research and development applications.

Chemical and Physical Properties
5-Ethoxy-5-oxopentanoic acid, with the CAS number 1070-62-8, is a dicarboxylic acid

monoester.[1][2] The following table summarizes its key physicochemical properties, alongside

those of some of its well-documented derivatives. This comparative data is essential for

understanding its chemical behavior and potential applications in synthesis.
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Property
5-Ethoxy-5-
oxopentanoic acid

(S)-2-((tert-
butoxycarbonyl)am
ino)-5-ethoxy-5-
oxopentanoic acid

2-Amino-5-ethoxy-
5-oxopentanoic
acid

CAS Number 1070-62-8[1][2] Not available 45025-28-3[3]

Molecular Formula C₇H₁₂O₄[4] C₁₄H₂₅NO₆ C₇H₁₃NO₄[3]

Molecular Weight 160.17 g/mol [4] 319.36 g/mol 175.18 g/mol [3]

IUPAC Name
5-ethoxy-5-

oxopentanoic acid[1]

(2S)-2-[(tert-

butoxycarbonyl)amino

]-5-ethoxy-5-

oxopentanoic acid

2-amino-5-ethoxy-5-

oxopentanoic acid[3]

Physical Form
Clear liquid, Colorless

- Yellow[1]
Not specified Not specified

Synonyms

Ethyl hydrogen

glutarate, Glutaric acid

monoethyl ester

Boc-L-Glu-OEt
Glutamic acid gamma-

ethyl ester[3]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 5-ethoxy-5-oxopentanoic acid are not

extensively published in peer-reviewed literature. However, based on the synthesis of its

derivatives, a general workflow can be conceptualized. The synthesis of related compounds,

such as 2-((tert-butoxycarbonyl)amino)-5-methoxy-5-oxopentanoic acid, involves the

esterification of the corresponding amino acid.

A plausible synthetic route to 5-ethoxy-5-oxopentanoic acid and its derivatives is outlined in the

workflow diagram below. This represents a logical relationship for the synthesis rather than a

specific, validated experimental protocol.
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A logical workflow for the synthesis of 5-ethoxy-5-oxopentanoic acid and its derivatives.

Biological Activity and Applications
Currently, there is a lack of published research on the specific biological activities or signaling

pathway interactions of 5-ethoxy-5-oxopentanoic acid itself. Its primary utility, as suggested by

the available literature on its derivatives, is as a building block in organic synthesis.

The derivatives of 5-ethoxy-5-oxopentanoic acid, particularly the amino-protected versions,

have several applications:

Pharmaceutical Development: These compounds serve as crucial intermediates in the

synthesis of bioactive molecules and pharmaceuticals.[5]

Biochemical Research: They are utilized in studies concerning amino acids and their

derivatives, which can contribute to a deeper understanding of protein synthesis and enzyme

function.[5]

Peptide Synthesis: The structure of these derivatives allows for their incorporation into

peptide chains, making them valuable in the field of peptide chemistry.[6]

An important application of related structures is in the synthesis of therapeutic peptides. For

example, the structure of Tirzepatide, a dual GIP and GLP-1 receptor agonist for the treatment

of type 2 diabetes and obesity, incorporates a modified glutamic acid residue linked to a fatty
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diacid side chain.[7] This highlights the relevance of such dicarboxylic acid monoesters in the

development of novel therapeutics.

Signaling Pathways
No specific signaling pathways involving 5-ethoxy-5-oxopentanoic acid have been identified in

the reviewed literature. While research on other structurally related compounds, such as

perfluorononanoic acid, has shown interactions with pathways like the MAPK signaling

pathway, these findings cannot be directly extrapolated to 5-ethoxy-5-oxopentanoic acid.[8]

Similarly, mitochonic acid 5 has been shown to activate the MAPK–ERK–yap signaling

pathways, but this is a distinct molecule.[9]

The diagram below illustrates a generalized experimental workflow that could be employed to

investigate the potential effects of 5-ethoxy-5-oxopentanoic acid on a signaling pathway, should

future research suggest such activity.
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A general experimental workflow for studying cell signaling pathways.

In conclusion, 5-ethoxy-5-oxopentanoic acid is a chemical intermediate with limited

documented biological activity of its own. However, its derivatives are valuable tools in

pharmaceutical and biochemical research, particularly in the synthesis of peptides and other

complex organic molecules. Further investigation is required to determine if the parent

compound has any direct biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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